Cas no 2089246-20-6 (rac[(3aS,6aR)-octahydrocyclopenta[b]pyrrol-3a-yl]methanol)

• Product Name: rac[(3aS,6aR)-octahydrocyclopenta[b]pyrrol-3a-yl]methanol
• CAS No: 2089246-20-6
• MF: C₈H₁₅NO
• MW: 141.210802316666
• CID: 4636220
• Update Time: 2025-06-08

rac[(3aS,6aR)-octahydrocyclopenta[b]pyrrol-3a-yl]methanol Chemical and Physical Properties

Names and Identifiers

• Cyclopenta[b]pyrrole-3a(1H)-methanol, hexahydro-, (3aS,6aR)-
• rac[(3aS,6aR)-octahydrocyclopenta[b]pyrrol-3a-yl]methanol

• Inchi： 1S/C8H15NO/c10-6-8-3-1-2-7(8)9-5-4-8/h7,9-10H,1-6H2/t7-,8-/m1/s1
• InChI Key： ZIONUNNDRZAORK-HTQZYQBOSA-N
• SMILES： N1CC[C@@]2(CO)CCC[C@@]12[H]

Additional information on rac[(3aS,6aR)-octahydrocyclopenta[b]pyrrol-3a-yl]methanol

Professional Introduction torac[(3aS,6aR)-octahydrocyclopenta[b]pyrrol-3a-yl]methanol (CAS No. 2089246-20-6)

Rac[(3aS,6aR)-octahydrocyclopenta[b]pyrrol-3a-yl]methanol, a compound with the CAS number 2089246-20-6, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its complex bicyclic structure, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The stereochemistry of this molecule, particularly the configuration at the 3aS and 6aR positions, plays a crucial role in determining its biological activity and pharmacological properties.

The molecular framework of rac[(3aS,6aR)-octahydrocyclopenta[b]pyrrol-3a-yl]methanol consists of an octahydrocyclopenta[b]pyrrole core, which is a derivative of piperidine. This core structure is known for its versatility in drug design, often serving as a scaffold for bioactive molecules. The presence of the hydroxymethyl group at the 3a position further enhances its potential as a pharmacophore, enabling interactions with various biological targets. Such structural features make it an attractive candidate for further exploration in medicinal chemistry.

In recent years, there has been a growing interest in developing small-molecule inhibitors targeting enzymes involved in critical metabolic pathways. Rac[(3aS,6aR)-octahydrocyclopenta[b]pyrrol-3a-yl]methanol has been investigated for its potential to modulate enzymes such as cytochrome P450 (CYP) family members. These enzymes are pivotal in drug metabolism and have been implicated in various diseases, including cancer and metabolic disorders. The ability of this compound to interact with such enzymes suggests its utility in developing drugs that can either enhance or inhibit their activity, depending on the therapeutic goal.

Moreover, the stereochemistry of rac[(3aS,6aR)-octahydrocyclopenta[b]pyrrol-3a-yl]methanol has been a focus of research due to its impact on biological activity. The specific arrangement of substituents around the stereocenters can significantly influence how a molecule interacts with biological targets. Studies have shown that enantiomers or diastereomers of similar structures can exhibit markedly different pharmacological effects. This underscores the importance of understanding and controlling stereochemistry in drug development.

The synthesis of rac[(3aS,6aR)-octahydrocyclopenta[b]pyrrol-3a-yl]methanol involves multi-step organic reactions that require precise control over reaction conditions and stereochemistry. Advanced synthetic techniques, such as asymmetric catalysis and chiral auxiliary methods, have been employed to achieve the desired stereochemical outcome. These synthetic strategies not only highlight the complexity of constructing such molecules but also demonstrate the ingenuity involved in modern pharmaceutical chemistry.

Recent computational studies have also shed light on the potential applications of rac[(3aS,6aR)-octahydrocyclopenta[b]pyrrol-3a-yl]methanol. Molecular modeling techniques have been used to predict how this compound might interact with biological targets at the atomic level. These simulations provide valuable insights into binding affinities and potential side effects, helping researchers design more effective and safer drugs. The integration of computational methods with experimental approaches has become indispensable in contemporary drug discovery.

The pharmacological profile of rac[(3aS,6aR)-octahydrocyclopenta[b]pyrrol-3a-yl]methanol is still being elucidated through preclinical studies. Initial findings suggest that it may possess properties suitable for treating conditions related to enzyme dysfunction. For instance, its ability to modulate CYP enzymes could make it useful in managing drug-drug interactions or in diseases where these enzymes are dysregulated. Further research is needed to fully understand its therapeutic potential and to identify any adverse effects.

In conclusion, rac[(3aS,6aR)-octahydrocyclopenta[b]pyrrol-3a-yl]methanol (CAS No. 2089246-20-6) represents a promising candidate for future pharmaceutical applications. Its complex structure, unique stereochemistry, and potential interactions with key biological targets make it an intriguing subject for further study. As research continues to uncover new therapeutic possibilities, this compound stands out as a testament to the innovative spirit driving advancements in medicinal chemistry and drug development.